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Compound of Interest

Compound Name: 3,5-Diiodo-2-methoxy-benzonitrile

Cat. No.: B8027375 Get Quote

Technical Guide: 3,5-Diiodo-2-methoxy-
benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Diiodo-2-methoxy-
benzonitrile, including its chemical identity, physicochemical properties, a representative

synthetic protocol, and a logical workflow for its preparation. This document is intended to

serve as a valuable resource for professionals engaged in chemical research and drug

development.

Chemical Identity and Synonyms
The compound with the molecular formula C8H5I2NO is identified by the following

nomenclature:

IUPAC Name: 3,5-diiodo-2-methoxybenzonitrile

Synonyms: 3,5-Diiodo-2-methoxy-benzonitrile[1][2]

Physicochemical Data
A summary of the key physicochemical properties for 3,5-Diiodo-2-methoxy-benzonitrile is

presented in the table below. This data is essential for understanding the compound's
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characteristics for experimental design and application.

Property Value Source

CAS Number 898731-72-1 [1][2]

Molecular Formula C8H5I2NO [1][2]

Molecular Weight 384.94 g/mol [1][2]

Exact Mass 384.84606 [1]

InChIKey
CIUAETIYCHXSBK-

UHFFFAOYSA-N
[1]

Purity >97% [3]

Storage Temperature 0°C [3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,5-Diiodo-2-methoxy-
benzonitrile is not readily available in the provided search results, a plausible synthetic route

can be devised based on established organic chemistry principles and analogous

transformations found for similar molecules. The synthesis can be conceptualized as a multi-

step process starting from a suitable precursor, such as 2-methoxybenzonitrile. The key

transformations would involve iodination of the aromatic ring.

Representative Synthesis of a Diiodinated Aromatic Compound (Adapted from the synthesis of

Diiodosalicylic Acid):

The following protocol for the diiodination of salicylic acid can be adapted for the synthesis of

3,5-Diiodo-2-methoxy-benzonitrile from 2-methoxybenzonitrile. The underlying principle is

the electrophilic aromatic substitution using an iodinating agent.

Dissolution: Dissolve the starting material, 2-methoxybenzonitrile, in a suitable solvent such

as glacial acetic acid in a reaction vessel equipped with a mechanical stirrer.

Addition of Iodinating Agent: To the stirred solution, add a solution of an iodinating agent,

such as iodine monochloride, dissolved in the same solvent.
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Precipitation: The addition of water may be necessary to induce the precipitation of the

diiodinated product.

Heating: The reaction mixture is then gradually heated to facilitate the completion of the

reaction. A temperature of around 80°C is often employed in similar iodination reactions.

Isolation: After cooling to room temperature, the precipitated product is collected by filtration,

for instance, using a Büchner funnel.

Purification: The crude product is washed with the solvent and then with water. Further

purification can be achieved by recrystallization from an appropriate solvent system, such as

acetone/water, to yield the pure 3,5-Diiodo-2-methoxy-benzonitrile.

Logical Workflow for Synthesis
The following diagram illustrates a logical workflow for the synthesis of 3,5-Diiodo-2-methoxy-
benzonitrile, starting from 2-methoxybenzaldehyde. This workflow involves the conversion of

the aldehyde to a nitrile, followed by di-iodination.
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Step 1: Nitrile Synthesis

Step 2: Aromatic Substitution and Purification
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Recrystallization

Final Product

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3,5-Diiodo-2-methoxy-benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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